Globally, illegal trading of commercial timber and related products has become a persisting problem, and unfortunately, most valued tree species are facing devastating impact leading to exorbitant economic losses and environmental threats. Melia dubia Cav. is one such species, and is being promoted for deployment under various agroforestry and farm forestry systems. Though selected trees of this species are being felled illegally and exploited by timber traders for their benefits, no legal action is contemplated due to lack of authentic method of wood identification. Pre-requisite for such forensic analysis is to isolate DNA with maximum purity which becomes base for polymerase chain reactions (PCR) enabling development of DNA fingerprints. Thus, present study purports towards standardization of DNA extraction protocol from timber of Melia which could be used for identifying tree sources using forensic tools. During experimentation, concentration of sodium bisulphite and sorbitol was modified so as to remove polysacharides and polyphenolic substances. The developed protocol enabled high quality genomic DNA with wider quantity of 424.40 to 757.00 μg/ml. SSR markers were also used for predicting quality of DNA which could form baseline for wood identification. Clear and distinct bands confirmed good quality of DNA amenable to PCR amplifications.

Plant diversity is crucial for the balanced functioning of the environment, as humans are highly dependent on them since plants provide sustenance and services like regulation of climate and protection from natural hazards. At present, 20,360 plant species are threatened (critically endangered, endangered and vulnerable), 165 species are extinct and extinct in the wild, due to several factors as per International Union for Conservation of Nature (IUCN) data and their conservation is of utmost importance. The in vitro methodology has become one of the promising tools of biotechnology in the conservation of threatened plants. The technique ensures propagation of taxa with limited explant source, seed dormancy, self-incompatibility, inbreeding depression, etc. resulting in lower seed production. In vitro methods along with the ex situ and in situ methods have been extensively used in the conservation of plants. This review highlights a compilation of several biotechnological tools i.e., micropropagation, somatic embryogenesis, callus induction, organogenesis, cryopreservation, micrografting, employed in the conservation of over a hundred threatened species. Furthermore, the present review sheds light on the importance of genetic homogeneity assessment based on frequently used molecular markers amongst in vitro raised and the donor mother plants. The review will help other researchers to employ various tissue culture methods in conservation programs of threatened and rare plants.

Globally, in the recent era of 22nd century, ZnO quantum dots has gained huge attention of researchers towards its various applications in nano-biotechnology industry. This review article provides substantial approach on several aspects of ZnO quantum dots,its properties, synthesis process, factors affecting the synthesis process. Recent advances and challenges in QDs synthesis and their applications. Though the use of ZnO QDs has shown huge progress, but still so many challenges are there at present like economically cheaper level commercialization of quantum dots, proper in vitro and in vivo application of ZnO quantum dots, so that it can fulfil the need of the industry for various applications.

Immunomodulation is an attractive approach to overcome the limitations of traditional therapeutic regimes against diseases. Immunomodulation-based therapies are emerging as promising alternative strategy that involves the defense mechanisms of the host to recognize and selectively eliminate diseases. Recent developments in nanotechnology have forged a revolution as development of nano-emulsions, nanotubes, and nanoparticles have provided promising strategies as novel immune-modulatorsto enhance efficacy at target sites. Moreover, interaction between nanoparticles and the immune system may cause unanticipated adverse reactions such as hypersensitivity, inflammation and necrosis. Therefore, to ensure a successful and safe clinical application of immune-modulatory nanoparticles, it is necessary to gain in-depth knowledge and a clear understanding of the multifaceted nature of the interactions between nanoparticles and immune system. Since elevated immunological responses are detrimental in elimination of exogenous or endogenous antigens, there are many bottlenecks that prevent the complete regulation of the immune system. Therefore, using nanostructures as transport vehicles to deliver immunological compounds to specific target sitesto overcome severe limitations. Different nanostructures are being exploited to develop novel adjuvants, innovative vaccines,and drugs to alter the immune system for various infectious and non-infectious diseases. The review focuses on various nanoparticle and their interplay with the immune system.

Increased oxidative stress leads to cell death by inducing DNA damage, PARP activation and energy depletion in age related disorders which are a growing concern due to increased life expectancy. Indeed, cellular NAD+ levels, depletion of which is one of the consequences of overactive PARP, also decline with age. We previously showed rescue in oxidative stress induced paraptotic and necrotic cell death by PARP1 inhibition in D. discoideum. Inhibition of PARP1 activity prevented cellular depletion of its substrate NAD+. To understand the significance of NAD+ depletion in PARP1 mediated oxidative stress induced cell death, exogenous addition of NAD+ was done. Addition of NAD+ prevented PARP1 mediated oxidative stress induced cell death at low doses upto 10 mM NAD+, nevertheless led to an anticipated increase in PARP1 activity. NAD+ significantly prevented oxidative stress induced cell death in D. discoideum. Exogenous NAD+ averted depletion of cellular NAD+ and mitochondrial membrane potential changes that were triggered by oxidative stress, without getting affected by the elevated ROS levels. Altogether, this study ascertains that NAD+ replenishment overcomes cadmium or H2O2 induced cell death by preventing cellular energy collapse incited by PARP1 activation. Thus, our results explicitly demonstrate that PARP1 overactivation led NAD+ depletion but not PARP1 activity per se is of consequential significance in causing oxidative stress induced D. discoideum cell death. Moreover, NAD+ supplementation could be a beneficial approach in aging and age-related disorders mediated by PARP1.

Polycystic Ovary Syndrome (PCOS) is one of the most prevalent endocrine disorder in women of reproductive age characterized by hyperandrogenism (HA). Current treatment options for PCOS are either with adverse effects or ineffective. Saptasaram kashayam (SK), an ayurvedic formulation is often been a safe traditional alternative medicine to improve the PCOS symptoms as well as its pathological development. However, its principle phytoconstituents or underlying mechanisms have not been investigated. In order to achieve this, the current study systematically utilized computational tools, network pharmacology approaches and molecular docking studies. All identified phytoconstituents of SK were screened by QikProp ADME prediction and 47 were selected based on oral bioavailability and drug likeliness scores. Their 3D structures were submitted to three online target fishing webservers PharmMapper, ChemMapper and Swiss Target Prediction which produced 1084 biological targets for SK comprehensively. 350 known PCOS therapeutic targets were retreived as common targets from three different interrogative disease centric bioinformatic platforms DisGeNET, OMIM and GeneCards. Intersection of 1084 biological targets of SK and 350 PCOS therapeutic targets produced, 88 potential therapeutic targets of SK against PCOS. STRING PPI and Compound-Target-Pathway networks were constructed and analysed using Cytoscape software. GO & KEGG pathway enrichment analysis was performed using DAVID database. 15 PCOS therapeutic target proteins were short listed from network analysis report- PIK3CA, PDPK1, AKT1, PIK3R1, STAT3, MAPK1, MAPK3, EGFR, AR, ESR1, ESR2, SHGB, NOS3, F2 & CREBBP. Targets that were likely to be inhibited/modulated by SK for treatment of PCOS were docked against the screened phytoconstituents and their respective standard inhibitors using GLIDE-SP of Schrodinger suite, Maestro version- 13.0. Results showed that Quercetin, Catechin, Boeravinone J, Genistein, Protocatechuic Acid, Gentisic Acid, Xanthoarnol, Luteolin, Boeravinone F, Tyrosine, Kaempferol, Dalbergioidin, etc exhibited good binding affinities when compared to standard drugs and might be responsible for synergistic/additive protective effect of SK against PCOS. Meanwhile PI3K-Akt signaling pathway, Prolactin signaling pathway, AGE-RAG diabetic complications, HIF-1 signaling pathway and Estrogen signaling pathway were found to be involving the hub genes of interest and in this way, they might be intervened during treatment of PCOS by SK. Present study succeeded in identifying the drug like principle phytoconstituents, probable PCOS therapeutic targets and the underlying molecular mechanism of SK apart from providing reliable evidence for therapeutic potential of SK against PCOS. However further validation by in vitro and in vivo investigations is necessary.

Biotic and abiotic factors have an effect on rice production all around the world. Diseases are regarded as major restrictions among the biotic stressors, and rice sheath blight (Rhizoctonia solani Kühn) is one of the most calamitous diseases that significantly damage the crop. Lately, biocontrol of fungal plant pathogens has appeared as an appealing approach. The present investigation was undertaken to evaluate different biocontrol agents like Talaromyces flavus, Chaetomium globosum, Pseudomonas fluorescens and Aspergillus niger against sheath blight disease. Prior to sowing, seeds were bioprimed with each isolate and sown in the nursery. After 21 days, seedlings were transplanted in-vivo and were inoculated with a virulent isolate of Rhizoctonia solani at maximum tillering stage. Observations on biochemical parameters and gene expression studies were carried out at 24, 48, 72, and 96 hpi. Enzymatic activity viz., chitinase, β-1,3-glucanase, catalase, and PAL was observed maximum in Chaetomium globosum. PR-genes viz.,IPT, BrD, HmPr, AMP, AldD, NIC and LisH showed up-regulation at 96 hpi. Chaetomium globosum had the highest yield, maximum number of tillers with least relative lesion height (RLH%) as compared to other treatments. However, results indicated biocontrol agents are helpful and they induce multitude of defence responses against R. solani in rice.

Abemaciclib (ABE) has been reported to cause gastrointestinal toxicity. Therefore, it is important to investigate the question of whether abemaciclib administration causes nephrotoxicity in the gastrointestinal tract and if so, what pathophysiological pathways it follows. This study investigated the relationship between ABE administration, nephrotoxicity, and Curcumin’s protective effect (CMN). Forty albino female rats were equally divided into five groups. The sham group was fed with standard pellet food. Dimethyl sulfoxide (DMSO) group: 150 μL of DMSO was administered to each rat once a day for 28 days.CMN group: 30 mg/kg/day of CMN was administered to each rat for 28 days. ABE group:26 mg/kg/day of ABE was administered to each rat at a dose once a day for 28 days. ABE+CMN group: 26 mg/kg/day ABE and 30 mg/kg/day CMN were administered to each rat dose for 28 days. Aquaporin (AQP) 1-7, TNF-α, IL-1β, intercellular adhesion molecule (ICAM)-1, IL-10 and IL-37 levels in serum and kidney tissue homogenates were measured by ELISA. In addition, Urea and Creatinine were measured in serum samples. Furthermore, histopathological examination was performed in kidney tissues and Bax, Caspase-3 and Bcl-2 expression levels were determined immunohistochemically. The levels of AQP1-7 and IL-10 in the ABE group were partially lower than in the other groups, while the ratio of TNF-α, IL-1β, MDA, caspase-3 and Bax/Bcl2 were high. In addition, kidney tissue was examined histopathologically. However, AQP1 and AQP7 levels in the ABE+CMN group were higher than in the ABE group, while TNF-α, IL-1β, MDA, Caspase-3 levels and Bax/Bcl2 ratio were low. In addition, the poor histopathological changes in the ABE group were mainly restored in the ABE+CMN. The data presented that ABE in rats can adversely affect functions and histology of kidneys through the increase in oxidative stress, pro-inflammatory cytokines and apoptosis, but CMN therapy may be protective against the nephrotoxic effects of ABE.

The study aimed to reveal the phytochemical profile, free radical scavenging potential, and anticancer activity of Solanum lycopersicum L. leaf extract (SLLE). According to the study, SLLE contains plant secondary metabolites that are beneficial for health, like phenolics, flavonoids, ascorbic acid, alkaloids, and terpenoids. The SLLE has shown potential free radical scavenging potential in DPPH and ABTS free radical scavenging analysis and its EC50 values (concentration required to inhibit 50% of free radicals) were determined as 481.29 ± 33.82 and 527.56 ± 20.34 μg/mL, respectively. The SLLE has the ability to scavenge free radicals and could be used to treat illnesses brought on by oxidative stress. The anticancer activity of SLLE was assessed by MTT, LDH, micro-morphological, live/dead dual staining, and caspase-3 analysis. In the MTT assay, the IC50 value (concentration required to inhibit 50% of cell viability) of SLLE was determined as 190.41 ± 4.77 μg/mL. Furthermore, SLLE has shown potential anticancer activity by adversely affecting the plasma membrane integrity and escalating the caspase-3 levels. In the biomedical field, SLLE could be highly useful to treat cancer.

Advancements in Polymerase Chain Reaction (PCR) technology and other techniques like Deoxyribonucleic acid (DNA) signal and target amplification have become key procedures in molecular diagnostics. PCR enables the synthesis of nucleic acids in vitro through which a DNA segment can be specifically replicated in a semiconservative way that sets forth deletion and mutation analysis. Multiplex PCR (M-PCR) is beneficial over standard and long PCR as this can amplify more than one locus using the respective primer sets. In harmony with this, the present study aimed to optimize M-PCR followed by its chemistry and condition to screen Duchenne Muscular Dystrophy (DMD) [OMIM #310200] and Becker Muscular Dystrophy (BMD) [OMIM #300376]. Muscular Dystrophies (MDs) are a broad group of hereditary, progressive, and degenerative disorders of muscles. X-linked recessive D/BMD are caused by mutation/s in the dystrophin gene [OMIM #300377] that encodes for dystrophin protein [UniProt#P11532]. As dystrophin is the human metagene with 79 exons, mutational analysis is very challenging. Chamberlain set (10 plex), Beggs set (9 Plex), and Kunkel set (7 Plex) is used for many years to diagnose this condition. However, in this study, Beggs set is customized with 13 exons to screen DMD gene mutation in a single reaction. Optimization of M-PCR was designed with many physicochemical parameters. According to the literature and after many appraisals the present study demonstrated the most sufficient concentration of various chemical components and optimal cycling conditions to optimize the modified Beggs set (13 Plex). 50 μL PCR reaction includes primer(s) (0.3–0.5 μM each), dNTP mixture (160 μM each), Dream Taq buffer (1X), Taq DNA polymerase (6U/50 μL), DNA template (250 ng/50 μL), BSA (0.4 μg/μL), and MgCl2 (1.4 mM). To get the most effective results cyclic conditions obtained were 10 min initial denaturation at 94°C, 62°C annealing temperature, and 35 PCR cycles at 72°C extending temperature. Consequently, the study successfully formulated a less expensive and simple approach for >3000 bp that was used to screen D/BMD. Finally, a developed M-PCR mix with a unique combination of specificity and sensitivity coupled with great flexibility has led to a true revolution in molecular diagnostics.